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Compound of Interest

1-Methylpyrrole-2,5-
dicarbaldehyde

cat. No.: B3351595

Compound Name:

An In-depth Technical Guide to 1-Methylpyrrole-2,5-dicarbaldehyde

This technical guide provides a comprehensive overview of 1-Methylpyrrole-2,5-
dicarbaldehyde, including its chemical identity, synthesis, and a review of the biological
significance of the broader class of pyrrole-containing compounds. This document is intended
for researchers, scientists, and professionals in the field of drug development and organic
synthesis.

Chemical Identity and Properties

1-Methylpyrrole-2,5-dicarbaldehyde is a symmetrically substituted aromatic heterocyclic
compound. Its core structure consists of a five-membered pyrrole ring with a methyl group
attached to the nitrogen atom and aldehyde groups at the 2 and 5 positions.

Table 1: Chemical Identifiers and Molecular Properties
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Property Value Source

CAS Number 37893-28-0 [1]

Molecular Formula C7H7NO:2 [1]

Molecular Weight 137.14 g/mol [1]
1-methyl-1H-pyrrole-2,5-

IUPAC Name _ N/A
dicarbaldehyde

Canonical SMILES CN1C(=CC=C1C=0)C=0 N/A

Table 2: Physicochemical Data

Property Value Notes
Melting Point Data not available N/A
Boiling Point Data not available N/A
Solubility Data not available N/A

Note: Experimental physicochemical data for 1-Methylpyrrole-2,5-dicarbaldehyde is not
readily available in published literature. Properties are likely to be comparable to other small,
polar organic molecules.

Synthesis and Experimental Protocols

A convenient and high-yield method for the synthesis of 1-Methylpyrrole-2,5-dicarbaldehyde
has been reported. The overall strategy involves the formation of a dithiolic intermediate from
pyrrole, followed by N-methylation and subsequent hydrolysis to unmask the aldehyde
functionalities.

General Synthetic Scheme

The synthesis of 1-methylpyrrole-2,5-dicarbaldehyde can be achieved with a 90% overall
yield through the methylation of a dithiolic intermediate, followed by hydrolysis[1].
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A high-level workflow for the synthesis of 1-Methylpyrrole-2,5-dicarbaldehyde.

Detailed Experimental Protocol

A detailed, step-by-step experimental protocol for the synthesis of 1-Methylpyrrole-2,5-
dicarbaldehyde is not available in the cited literature. The following is a generalized procedure

based on the reported method for analogous compounds[1].
Step 1: Formation of the Dithiolic Intermediate

e The synthesis begins with the formation of 2,5-bis(1,3-benzodithiol-2-yl)pyrrole. This is
typically achieved by reacting pyrrole with a suitable benzodithiole precursor.

Step 2: N-Methylation
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» The dithiolic intermediate is then N-methylated. This is generally accomplished using a
methylating agent such as methyl iodide (CHsl) or dimethyl sulfate ((CHs)2S0a4) in the
presence of a base (e.g., sodium hydride) in an appropriate aprotic solvent (e.g.,
tetrahydrofuran or dimethylformamide).

Step 3: Hydrolysis to the Dicarbaldehyde

o The final step is the hydrolysis of the N-methylated dithiolic intermediate to yield 1-
Methylpyrrole-2,5-dicarbaldehyde. This transformation is carried out using a mixture of
mercury(ll) oxide (HgO) and aqueous tetrafluoroboric acid (HBFa4) in dimethyl sulfoxide
(DMSO)[1]. The reaction progress would typically be monitored by thin-layer chromatography
(TLC). Upon completion, the product would be isolated and purified using standard
techniques such as extraction and column chromatography.

Spectral Data

Specific experimental spectral data (NMR, IR, MS) for 1-Methylpyrrole-2,5-dicarbaldehyde is
not available in the public domain. The following are expected spectral characteristics based on
the chemical structure and data from related compounds.

Table 3: Expected Spectral Data
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Technique

Expected Peaks/Signals

1H NMR

- A singlet for the N-methyl protons (6 ~3.8-4.2
ppm).- A singlet for the two equivalent pyrrole
protons (& ~7.0-7.5 ppm).- A singlet for the two
equivalent aldehyde protons (& ~9.5-10.0 ppm).

13C NMR

- A signal for the N-methyl carbon (& ~35-40
ppm).- Signals for the pyrrole ring carbons (o
~120-140 ppm).- A signal for the aldehyde
carbonyl carbons (& ~180-190 ppm).

IR Spectroscopy

- A strong C=0 stretching band for the aldehyde
groups (~1670-1690 cm™1).- C-H stretching
bands for the aromatic and methyl groups
(~2900-3100 cm™1).- Aldehyde C-H stretching
bands (~2720 and ~2820 cm™1).

Mass Spectrometry

- Amolecular ion peak (M*) at m/z = 137.05.

Reactivity and Potential Applications

The two aldehyde groups in 1-Methylpyrrole-2,5-dicarbaldehyde make it a versatile building

block in organic synthesis. These groups can undergo a variety of reactions, including:

» Oxidation: to form the corresponding dicarboxylic acid.

¢ Reduction: to form the corresponding diol.

o Reductive amination: to introduce amine functionalities.

» Wittig-type reactions: to form substituted alkenes.

» Condensation reactions: with various nucleophiles to form Schiff bases, hydrazones, and

other derivatives.

Biological Significance of Pyrrole Derivatives
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While specific biological studies on 1-Methylpyrrole-2,5-dicarbaldehyde are limited, the
pyrrole scaffold is a key structural motif in a vast array of biologically active compounds.

Anti-inflammatory Activity

Derivatives of the closely related 1-methyl-1H-pyrrole-2,5-dione have been synthesized and
evaluated as inhibitors of cyclooxygenase-2 (COX-2)[2]. The COX-2 enzyme is a key target in
the development of anti-inflammatory drugs. Molecular docking studies of these derivatives
have helped to elucidate their binding models within the active sites of COX-1 and COX-2,
providing a rationale for their selective inhibitory activity[2].

Antifungal and Anticancer Potential

Various substituted pyrroles have been investigated for their therapeutic potential. For instance,
diguanidino-1-methyl-2,5-diaryl-1H-pyrroles have demonstrated significant antifungal activity[3].
Furthermore, the pyrrole nucleus is a common feature in many anticancer agents, and novel
pyrrole derivatives are continuously being designed and synthesized for evaluation as cytotoxic
agents against various cancer cell lines[4][5].

The potential for developing novel therapeutic agents based on the 1-methylpyrrole scaffold is
significant, and 1-Methylpyrrole-2,5-dicarbaldehyde represents a valuable starting material
for the synthesis of new libraries of compounds for biological screening.

Conclusion

1-Methylpyrrole-2,5-dicarbaldehyde is a synthetically accessible compound with significant
potential as a building block for the creation of more complex molecules. While specific data on
its physicochemical properties and biological activity are currently lacking, the well-established
importance of the pyrrole nucleus in medicinal chemistry suggests that derivatives of this
compound could exhibit interesting pharmacological properties. Further research into the
synthesis of such derivatives and their subsequent biological evaluation is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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